Cas no 2877633-33-3 (2-methyl-6-3-(pyrrolidine-1-carbonyl)azetidin-1-ylpyrazine)

• Product Name: 2-methyl-6-3-(pyrrolidine-1-carbonyl)azetidin-1-ylpyrazine
• CAS No: 2877633-33-3
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 5329013
• Update Time: 2025-10-29

2-methyl-6-3-(pyrrolidine-1-carbonyl)azetidin-1-ylpyrazine Chemical and Physical Properties

Names and Identifiers

• [1-(6-Methyl-2-pyrazinyl)-3-azetidinyl]-1-pyrrolidinylmethanone
• 2-methyl-6-3-(pyrrolidine-1-carbonyl)azetidin-1-ylpyrazine

• Inchi： 1S/C13H18N4O/c1-10-6-14-7-12(15-10)17-8-11(9-17)13(18)16-4-2-3-5-16/h6-7,11H,2-5,8-9H2,1H3
• InChI Key： CROAJBFPZNYBDN-UHFFFAOYSA-N
• SMILES： C(C1CN(C2=NC(C)=CN=C2)C1)(N1CCCC1)=O

Experimental Properties

• Density: 1.256±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 466.7±45.0 °C(Predicted)
• pka: 4.00±0.10(Predicted)

Additional information on 2-methyl-6-3-(pyrrolidine-1-carbonyl)azetidin-1-ylpyrazine

Introduction to 2-Methyl-6-(3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl)Pyrazine (CAS No. 2877633-33-3)

2-Methyl-6-(3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl)Pyrazine (CAS No. 2877633-33-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-Methyl-6-(3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl)Pyrazine is defined by a pyrazine core with a methyl substituent at the 2-position and a 3-(pyrrolidine-1-carbonyl)azetidin-1-yl group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrazine ring is known for its aromaticity and electron-withdrawing nature, while the azetidine and pyrrolidine moieties contribute to the compound's lipophilicity and conformational flexibility.

The synthesis of 2-Methyl-6-(3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl)Pyrazine typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 2-methylpyrazine with an appropriate azetidine derivative, followed by coupling with a pyrrolidine carbamate. Recent advancements in synthetic methodologies have led to more efficient and scalable routes, reducing the overall cost and improving the yield of the final product.

In terms of biological activity, 2-Methyl-6-(3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl)Pyrazine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific receptors and enzymes, making it a candidate for drug development in several therapeutic areas. For instance, studies have indicated that this compound exhibits potent activity against certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

Additionally, 2-Methyl-6-(3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl)Pyrazine has been investigated for its neuroprotective properties. Preclinical models have shown that it can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are supported by in vitro and in vivo experiments that highlight the compound's ability to cross the blood-brain barrier and exert its effects directly on brain tissue.

The pharmacokinetic profile of 2-Methyl-6-(3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl)Pyrazine is another critical aspect of its evaluation as a potential drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability, which is essential for its therapeutic efficacy. Furthermore, it demonstrates low toxicity in animal models, indicating a favorable safety profile.

In conclusion, 2-Methyl-6-(3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl)Pyrazine (CAS No. 2877633-33-3) is a promising compound with diverse biological activities and potential applications in drug development. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.